![molecular formula C18H25ClN2O3S B298741 1-[(4-chlorophenyl)sulfonyl]-N-cycloheptyl-2-pyrrolidinecarboxamide](/img/structure/B298741.png)
1-[(4-chlorophenyl)sulfonyl]-N-cycloheptyl-2-pyrrolidinecarboxamide
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Overview
Description
1-[(4-chlorophenyl)sulfonyl]-N-cycloheptyl-2-pyrrolidinecarboxamide is a chemical compound that belongs to the class of sulfonylurea drugs. It is commonly used in scientific research for its ability to inhibit the activity of ATP-sensitive potassium (KATP) channels.
Mechanism of Action
1-[(4-chlorophenyl)sulfonyl]-N-cycloheptyl-2-pyrrolidinecarboxamide inhibits the activity of this compound channels by binding to the sulfonylurea receptor subunit of the channel. This leads to the closure of the channel and depolarization of the cell membrane, which triggers various downstream signaling pathways.
Biochemical and Physiological Effects:
The inhibition of this compound channels by this compound has been shown to have various biochemical and physiological effects. For example, it increases insulin secretion from pancreatic beta cells, which is useful in the treatment of type 2 diabetes. It also improves cardiac function by increasing contractility and reducing ischemic injury. Additionally, it has been shown to have vasodilatory effects, which may be useful in the treatment of hypertension.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[(4-chlorophenyl)sulfonyl]-N-cycloheptyl-2-pyrrolidinecarboxamide in lab experiments is its specificity for this compound channels. This allows researchers to study the role of these channels in various physiological processes with high precision. However, one limitation is that it may have off-target effects on other ion channels, which could complicate data interpretation.
Future Directions
There are many future directions for research involving 1-[(4-chlorophenyl)sulfonyl]-N-cycloheptyl-2-pyrrolidinecarboxamide. One area of interest is the role of this compound channels in the regulation of blood glucose levels and the development of novel therapies for type 2 diabetes. Additionally, research on the effects of this compound channel inhibition on cardiac function and vascular tone may lead to the development of new treatments for heart disease and hypertension. Finally, the development of more specific this compound channel inhibitors may help to overcome some of the limitations of this compound and allow for more precise studies of these channels in various physiological processes.
Synthesis Methods
The synthesis of 1-[(4-chlorophenyl)sulfonyl]-N-cycloheptyl-2-pyrrolidinecarboxamide involves the reaction of 4-chlorobenzenesulfonyl chloride with N-cycloheptyl-2-pyrrolidinecarboxamide in the presence of a base such as triethylamine. The reaction takes place at room temperature and the product is obtained in good yield after purification by column chromatography.
Scientific Research Applications
1-[(4-chlorophenyl)sulfonyl]-N-cycloheptyl-2-pyrrolidinecarboxamide is commonly used in scientific research to study the role of this compound channels in various physiological processes. This compound channels are found in many tissues including the heart, pancreas, and skeletal muscle. They play a crucial role in regulating insulin secretion, cardiac function, and vascular tone.
properties
Molecular Formula |
C18H25ClN2O3S |
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Molecular Weight |
384.9 g/mol |
IUPAC Name |
1-(4-chlorophenyl)sulfonyl-N-cycloheptylpyrrolidine-2-carboxamide |
InChI |
InChI=1S/C18H25ClN2O3S/c19-14-9-11-16(12-10-14)25(23,24)21-13-5-8-17(21)18(22)20-15-6-3-1-2-4-7-15/h9-12,15,17H,1-8,13H2,(H,20,22) |
InChI Key |
JSZQTBXDKCKJFZ-UHFFFAOYSA-N |
SMILES |
C1CCCC(CC1)NC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl |
Canonical SMILES |
C1CCCC(CC1)NC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
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